Cas no 2172440-12-7 (tert-butyl 8-amino-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: tert-butyl 8-amino-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2172440-12-7
• MF: C₁₄H₁₉FN₂O₂
• MW: 266.311267137527
• CID: 5951673
• PubChem ID: 165519434
• Update Time: 2025-06-08

tert-butyl 8-amino-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-amino-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2172440-12-7
• EN300-1295246

• Inchi： 1S/C14H19FN2O2/c1-14(2,3)19-13(18)17-7-6-9-10(8-17)12(16)5-4-11(9)15/h4-5H,6-8,16H2,1-3H3
• InChI Key： ZLOUBWONJGEWSK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=C1CCN(C(=O)OC(C)(C)C)C2)N

Computed Properties

• Exact Mass: 266.14305602g/mol
• Monoisotopic Mass: 266.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 8-amino-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Introduction to Tert-butyl 8-amino-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2172440-12-7)

Tert-butyl 8-amino-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2172440-12-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group at the 8-position and a fluoro substituent at the 5-position, contribute to its unique chemical properties and biological relevance.

The synthesis and characterization of tert-butyl 8-amino-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involve intricate organic transformations that highlight the expertise required in modern chemical synthesis. The tert-butyl ester group at the 2-position not only enhances the stability of the molecule but also provides a handle for further functionalization, making it a valuable intermediate in drug discovery processes. This compound's structural complexity underscores its potential as a building block for more complex pharmacophores.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their reported activities in various biological assays. Specifically, compounds with amino and fluoro substituents have shown promise in modulating neurotransmitter systems, making them candidates for the development of novel therapeutics targeting neurological disorders. The fluorine atom, in particular, can influence metabolic stability and binding affinity, which are critical factors in drug design.

Recent research has demonstrated that modifications within the tetrahydroisoquinoline scaffold can significantly alter pharmacological properties. For instance, studies have explored the impact of fluorine substitution on the binding affinity of these molecules to specific receptors. The presence of a fluoro group can enhance binding interactions by increasing lipophilicity and reducing metabolic degradation. This has led to the development of more potent and selective agents for therapeutic use.

The tert-butyl ester group in tert-butyl 8-amino-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate also plays a crucial role in its reactivity and functionality. This moiety can be readily converted into other functional groups through various chemical reactions, such as hydrolysis or transesterification. Such transformations make this compound a versatile intermediate for synthesizing more complex derivatives with tailored biological activities.

The pharmacological profile of this compound has been investigated in several preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in neurological disorders. The combination of an amino group and a fluoro substituent appears to enhance its interaction with target proteins, potentially leading to improved therapeutic efficacy. These preliminary results warrant further exploration into its mechanisms of action and potential clinical applications.

In addition to its pharmacological potential, tert-butyl 8-amino-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate represents an important advancement in synthetic chemistry. The ability to efficiently synthesize this complex molecule highlights the progress made in organic synthesis techniques and methodology. Such advancements are crucial for enabling the rapid development of novel drug candidates.

The use of computational methods has also played a significant role in understanding the properties of this compound. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers optimize its structure for better efficacy and selectivity. These computational approaches are increasingly integral to modern drug discovery processes.

The future prospects for tert-butyl 8-amino-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate are promising as ongoing research continues to uncover new applications and therapeutic potentials. As our understanding of biological systems grows more sophisticated, compounds like this one will likely find utility in treating a wide range of diseases beyond neurological disorders. Their unique structural features make them valuable tools for exploring new pharmacological strategies.

In conclusion, Tert-butyl 8-amino-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2172440-12-7) is a significant compound with substantial potential in pharmaceutical research and development. Its complex structure and diverse functional groups make it a versatile intermediate for synthesizing novel therapeutics. As research progresses，this molecule is expected to contribute to advancements in drug discovery，offering new hope for treating various diseases.